Cas no 1698290-54-8 (1-(4-Bromo-2,5-dimethylphenyl)-2,2-difluoroethanone)

• Product Name: 1-(4-Bromo-2,5-dimethylphenyl)-2,2-difluoroethanone
• CAS No: 1698290-54-8
• MF: C₁₀H₉BrF₂O
• MW: 263.078669309616
• CID: 6781298
• Update Time: 2025-10-30

1-(4-Bromo-2,5-dimethylphenyl)-2,2-difluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2,5-dimethylphenyl)-2,2-difluoroethanone

• Inchi： 1S/C10H9BrF2O/c1-5-4-8(11)6(2)3-7(5)9(14)10(12)13/h3-4,10H,1-2H3
• InChI Key： UBSVKBKJKBDSRS-UHFFFAOYSA-N
• SMILES： C(C1C=C(C)C(Br)=CC=1C)(=O)C(F)F

Additional information on 1-(4-Bromo-2,5-dimethylphenyl)-2,2-difluoroethanone

Comprehensive Analysis of 1-(4-Bromo-2,5-dimethylphenyl)-2,2-difluoroethanone (CAS No. 1698290-54-8)

In the realm of organic chemistry, 1-(4-Bromo-2,5-dimethylphenyl)-2,2-difluoroethanone (CAS No. 1698290-54-8) stands out as a versatile intermediate with significant applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its brominated aromatic ring and difluoroethanone moiety, has garnered attention for its unique reactivity and potential in synthetic transformations. Researchers and industry professionals are increasingly exploring its utility in cross-coupling reactions and fluorinated building blocks, aligning with the growing demand for fluorine-containing compounds in drug discovery.

The structural features of 1-(4-Bromo-2,5-dimethylphenyl)-2,2-difluoroethanone make it a valuable candidate for Suzuki-Miyaura coupling and other palladium-catalyzed reactions. Its 4-bromo-2,5-dimethylphenyl group serves as an excellent electrophilic site, while the 2,2-difluoroethanone fragment introduces electron-withdrawing properties, enhancing its reactivity in nucleophilic substitutions. Recent studies highlight its role in synthesizing biaryl derivatives, a class of compounds pivotal in developing kinase inhibitors and antiviral agents. This aligns with the current trend of targeting protein-protein interactions in therapeutic design.

From an industrial perspective, the compound's stability under ambient conditions and compatibility with green chemistry protocols have made it a preferred choice for scalable synthesis. Innovations in continuous flow chemistry and catalytic fluorination further underscore its relevance in modern process optimization. Environmental concerns have also driven interest in its potential as a low-toxicity alternative to traditional halogenated intermediates, addressing the demand for sustainable chemical processes.

Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are routinely employed to characterize 1-(4-Bromo-2,5-dimethylphenyl)-2,2-difluoroethanone, ensuring purity and reproducibility. Its crystalline form and melting point data are well-documented, facilitating quality control in industrial settings. Additionally, computational studies leveraging density functional theory (DFT) provide insights into its electronic properties, aiding in the rational design of derivatives for specific applications.

The compound's compatibility with microwave-assisted synthesis and photocatalysis reflects its adaptability to cutting-edge methodologies. As the pharmaceutical industry shifts toward fragment-based drug discovery, 1-(4-Bromo-2,5-dimethylphenyl)-2,2-difluoroethanone emerges as a promising scaffold modifier due to its balanced lipophilicity and metabolic stability. These attributes resonate with the search for bioisosteres and prodrug candidates in medicinal chemistry.

In summary, 1-(4-Bromo-2,5-dimethylphenyl)-2,2-difluoroethanone (CAS No. 1698290-54-8) exemplifies the intersection of synthetic utility and innovation. Its multifaceted applications—from small-molecule therapeutics to advanced materials—position it as a cornerstone in contemporary chemical research. As global interest in fluorine chemistry and precision synthesis grows, this compound is poised to play a pivotal role in shaping future scientific breakthroughs.